Cas no 254435-43-3 (8-(Difluoromethoxy)-3-iodoquinolin-4-ol)

• Product Name: 8-(Difluoromethoxy)-3-iodoquinolin-4-ol
• CAS No: 254435-43-3
• MF: C₁₀H₆F₂INO₂
• MW: 337.061421871185
• CID: 5730290
• PubChem ID: 102614931
• Update Time: 2025-11-06

8-(Difluoromethoxy)-3-iodoquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-(Difluoromethoxy)-3-iodoquinolin-4-ol
• 8-(difluoromethoxy)-3-iodo-1H-quinolin-4-one
• 254435-43-3
• 7,8-Difluoro-3-iodoquinolin-4-ol
• 4(1H)-Quinolinone, 3-iodo-8-(trifluoromethoxy)-

• Inchi： 1S/C10H6F2INO2/c11-10(12)16-7-3-1-2-5-8(7)14-4-6(13)9(5)15/h1-4,10H,(H,14,15)
• InChI Key： NVOBUSYIFYIPIB-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=CC=CC=2C1=O)OC(F)F

Computed Properties

• Exact Mass: 336.94113g/mol
• Monoisotopic Mass: 336.94113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 2.01±0.1 g/cm3(Predicted)
• Boiling Point: 318.6±42.0 °C(Predicted)
• pka: -1.19±0.70(Predicted)

Additional information on 8-(Difluoromethoxy)-3-iodoquinolin-4-ol

Professional Introduction to Compound with CAS No. 254435-43-3 and Product Name: 8-(Difluoromethoxy)-3-iodoquinolin-4-ol

8-(Difluoromethoxy)-3-iodoquinolin-4-ol, identified by its Chemical Abstracts Service (CAS) number 254435-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural features of 8-(Difluoromethoxy)-3-iodoquinolin-4-ol, particularly the presence of a difluoromethoxy group and an iodine substituent, make it a versatile scaffold for the development of novel therapeutic agents.

The difluoromethoxy group is a key functional moiety that enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. This group also contributes to the compound's ability to interact with biological targets in a specific manner, potentially leading to improved pharmacological effects. The iodo substituent at the 3-position of the quinoline ring adds another layer of complexity, allowing for further chemical modifications through cross-coupling reactions such as Suzuki or Stille couplings. These reactions are widely employed in the synthesis of biaryl compounds, which often exhibit enhanced biological activity.

In recent years, quinoline derivatives have been extensively studied for their potential applications in antimalarial, antibacterial, and anticancer therapies. The structural motif of 8-(Difluoromethoxy)-3-iodoquinolin-4-ol aligns well with this trend, as it combines the known bioactivity of quinolines with additional functional groups that can modulate their pharmacokinetic properties. Specifically, the difluoromethoxy group has been shown to improve oral bioavailability and reduce metabolic degradation, while the iodo substituent provides a handle for further derivatization.

One of the most compelling aspects of 8-(Difluoromethoxy)-3-iodoquinolin-4-ol is its potential in oncology research. Quinoline derivatives have demonstrated efficacy against various types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. The presence of both electron-withdrawing and electron-donating groups in 8-(Difluoromethoxy)-3-iodoquinolin-4-ol allows it to interact with biological targets in multiple ways, potentially leading to synergistic effects that enhance therapeutic outcomes. Furthermore, the iodo substituent enables post-synthetic modifications that can fine-tune the compound's binding affinity and selectivity for specific cancer-related targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex quinoline derivatives like 8-(Difluoromethoxy)-3-iodoquinolin-4-ol. Modern methodologies, including flow chemistry and transition-metal-catalyzed reactions, have significantly improved yield and purity, making large-scale production more feasible. These techniques have also facilitated the exploration of novel structural variants, allowing researchers to optimize pharmacological properties through rational drug design.

The biological activity of 8-(Difluoromethoxy)-3-iodoquinolin-4-ol has been preliminarily evaluated in several in vitro assays. Preliminary data suggest that this compound exhibits promising antitumor properties by inducing apoptosis in cancer cell lines while sparing healthy cells. This selective toxicity is attributed to its ability to disrupt critical cancer-related signaling pathways without affecting normal cellular processes. Additionally, studies indicate that 8-(Difluoromethoxy)-3-iodoquinolin-4-ol may possess anti-inflammatory and immunomodulatory effects, which could be beneficial in treating chronic inflammatory diseases associated with cancer.

The synthesis and characterization of 8-(Difluoromethoxy)-3-iodoquinolin-4-ol have also provided insights into its structural requirements for optimal biological activity. X-ray crystallography and computational modeling have revealed that the spatial arrangement of functional groups significantly influences binding interactions with target proteins. These findings are crucial for designing next-generation derivatives with enhanced efficacy and reduced side effects.

In conclusion, 8-(Difluoromethoxy)-3-iodoquinolin-4-ol (CAS No. 254435-43-3) represents a promising lead compound in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its potential applications in oncology and other therapeutic areas make it a valuable scaffold for further development. As synthetic methodologies continue to evolve, researchers will be able to explore increasingly complex derivatives, paving the way for innovative treatments targeting various diseases.